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Compound of Interest

Compound Name: Oct-4-en-2-one

Cat. No.: B13624662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This guide provides a comprehensive overview of the health and safety information currently

available for 2-Octen-4-one (CAS No. 4643-27-0). 2-Octen-4-one, an unsaturated ketone, is

utilized as a fragrance and flavoring agent.[1][2] A thorough understanding of its toxicological

profile is essential for its safe handling and use in research, development, and manufacturing.

This document summarizes key toxicological endpoints, outlines relevant experimental

methodologies, and presents the information in a clear and accessible format for the target

audience.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Octen-4-one is presented in Table

1. These properties are crucial for understanding its potential for exposure and for

implementing appropriate safety measures.

Table 1: Physical and Chemical Properties of 2-Octen-4-one
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Property Value Reference

Molecular Formula C₈H₁₄O [2]

Molecular Weight 126.20 g/mol [2]

Appearance
Colorless to pale yellow clear

liquid
[2][3]

Odor Fruity, green, mushroom-like [1][3]

Boiling Point 179 - 180 °C at 760 mmHg [4]

Flash Point 58 °C (136 °F) - Closed cup [3]

Water Solubility
1045 mg/L at 25 °C

(estimated)
[4]

logP (Octanol/Water Partition

Coefficient)
2.157 (estimated) [4][5]

Toxicological Data
The toxicological profile of 2-Octen-4-one has been evaluated for several endpoints. While

specific lethal dose values (LD50/LC50) are not readily available in the public domain, a

significant amount of information has been derived from in vitro studies and the application of

the Threshold of Toxicological Concern (TTC) principle.

Acute Toxicity
Based on available data, the classification criteria for acute oral, dermal, and inhalation toxicity

are not met.[3]

Genotoxicity
2-Octen-4-one has been found to be non-genotoxic in a battery of tests.[6] Key findings are

summarized in Table 2.

Table 2: Summary of Genotoxicity Data for 2-Octen-4-one
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Test System
Concentration/
Dose

Result Reference

Ames Test
Salmonella

typhimurium
Not specified Not mutagenic [6]

In Vitro

Micronucleus

Test

Human

peripheral blood

lymphocytes

Up to 1265

µg/mL
Not clastogenic [6]

Skin and Eye Irritation
2-Octen-4-one is classified as a skin irritant and can cause serious eye irritation.[3][5]

Skin Sensitization
While not classified as a strong sensitizer, the potential for skin sensitization is a key

consideration for cosmetic and fragrance ingredients. The assessment of skin sensitization for

such materials often follows a "Defined Approach" that integrates data from multiple non-animal

methods.[7][8]

Repeated Dose and Reproductive Toxicity
For repeated dose and reproductive toxicity, the Threshold of Toxicological Concern (TTC)

approach has been applied. The systemic exposure to 2-Octen-4-one from its use as a

fragrance ingredient is below the TTC for a Cramer Class II material, indicating a low

probability of adverse effects for these endpoints.[6]

Experimental Protocols
Detailed experimental protocols are critical for the interpretation and replication of toxicological

studies. The following sections describe the methodologies for key toxicological endpoints.

In Vitro Micronucleus Test (OECD TG 487)
The in vitro micronucleus test is a genotoxicity assay for the detection of micronuclei in the

cytoplasm of interphase cells.
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Methodology:

Cell Culture: Human peripheral blood lymphocytes are cultured in vitro.

Exposure: The cells are treated with 2-Octen-4-one at various concentrations, both with and

without an external metabolic activation system (e.g., S9 mix).

Cytochalasin B Treatment: Cytochalasin B is added to block cytokinesis, resulting in

binucleated cells.

Harvesting and Staining: Cells are harvested and stained with a DNA-specific dye (e.g.,

Giemsa or a fluorescent dye).

Analysis: The frequency of micronuclei is scored in binucleated cells under a microscope.

Data Interpretation: A substance is considered positive if it induces a concentration-

dependent increase in micronucleus frequency.

Defined Approach for Skin Sensitization Assessment
A "2 out of 3" defined approach is commonly used to predict skin sensitization potential,

integrating data from in chemico and in vitro assays that address key events in the Adverse

Outcome Pathway (AOP) for skin sensitization.[7][9]

Methodologies:

Direct Peptide Reactivity Assay (DPRA - OECD TG 442C): This in chemico method

assesses the depletion of synthetic peptides containing cysteine or lysine following

incubation with the test chemical, mimicking the molecular initiating event of protein binding.

ARE-Nrf2 Luciferase Test Method (e.g., KeratinoSens™ - OECD TG 442D): This in vitro

assay uses a keratinocyte cell line to measure the activation of the Keap1-Nrf2-ARE

pathway, a key event in the induction of cytoprotective genes in response to sensitizers.[9]

Human Cell Line Activation Test (h-CLAT - OECD TG 442E): This in vitro method quantifies

changes in the expression of cell surface markers (CD54 and CD86) on a monocytic cell line

(e.g., THP-1) following exposure to the test chemical, indicating dendritic cell activation.[9]
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A substance is classified as a sensitizer if at least two of these assays yield a positive result.

Signaling Pathways and Workflows
Visual representations of key biological pathways and experimental workflows can aid in

understanding the mechanisms of toxicity and the logic of safety assessment.
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Caption: GHS Classification Workflow for 2-Octen-4-one.
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Adverse Outcome Pathway (AOP) for Skin Sensitization
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Caption: Adverse Outcome Pathway for Skin Sensitization.

Metabolism
Specific metabolism studies for 2-Octen-4-one are not extensively available. However, as an

α,β-unsaturated ketone, its metabolism is expected to proceed via several key pathways.
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Caption: Postulated Metabolic Pathway for 2-Octen-4-one.
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Conclusion
The available data indicates that 2-Octen-4-one is a flammable liquid that can cause skin and

eye irritation. It is not considered to be genotoxic. For other toxicological endpoints such as

repeated dose and reproductive toxicity, the risk is considered low at current exposure levels

based on the Threshold of Toxicological Concern. Professionals handling this substance should

adhere to the safety precautions outlined in the Safety Data Sheet (SDS), including the use of

appropriate personal protective equipment to prevent skin and eye contact, and measures to

control ignition sources. Further research into its metabolic fate and potential for skin

sensitization under various exposure scenarios would provide a more complete toxicological

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Health and Safety of 2-
Octen-4-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13624662#health-and-safety-information-for-oct-4-
en-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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